3-(4-methyl-1-piperidinyl)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide

• IUPAC Name: 3-(4-methylpiperidin-1-yl)-1,1-dioxo-N-phenyl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H22N2O3S/c1-15-11-13-23(14-12-15)19-17-9-5-6-10-18(17)27(25,26)20(19)21(24)22-16-7-3-2-4-8-16/h2-10,15H,11-14H2,1H3,(H,22,24)
• InChI Key: QACJZIBZDWNTAM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(S(=O)(=O)C3=CC=CC=C32)C(=O)NC4=CC=CC=C4
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

3-(4-methyl-1-piperidinyl)-N-phenyl-1-benzothiophene-2-carboxamide 1,1-dioxide is a synthetic compound that belongs to the class of benzothiophene derivatives. It is also known as TAK-063 and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

TAK-063 works by blocking the uptake of glycine by GlyT1, leading to an increase in the levels of glycine in the brain. This, in turn, enhances the activity of the NMDA receptor, leading to improved cognitive function. TAK-063 has also been found to have anxiolytic and antidepressant effects, which may be attributed to its ability to modulate the activity of the glutamatergic system.
Biochemical and Physiological Effects:
TAK-063 has been found to improve cognitive function in animal models of schizophrenia and cognitive impairment. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. TAK-063 has been found to be well-tolerated and safe in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-063 is its high selectivity for GlyT1, which reduces the risk of off-target effects. TAK-063 has also been found to have a long half-life, which makes it suitable for once-daily dosing. However, one of the limitations of TAK-063 is its poor solubility, which may make it difficult to formulate for oral administration.

Future Directions

There are several future directions for the research on TAK-063. One area of interest is the potential use of TAK-063 in the treatment of cognitive impairment associated with aging and neurodegenerative diseases such as Alzheimer's disease. Another area of interest is the development of more potent and selective GlyT1 inhibitors based on the structure of TAK-063. Finally, the use of TAK-063 in combination with other drugs such as antipsychotics and antidepressants may also be explored for the treatment of various psychiatric disorders.
Conclusion:
In conclusion, TAK-063 is a synthetic compound that has shown promising therapeutic potential in various neurological disorders. Its mechanism of action involves blocking the uptake of glycine by GlyT1, leading to enhanced cognitive function. TAK-063 has several advantages such as high selectivity and once-daily dosing, but also has limitations such as poor solubility. Future research on TAK-063 may lead to the development of novel treatments for cognitive impairment and psychiatric disorders.

Scientific Research Applications

TAK-063 has been studied extensively for its potential therapeutic applications in various neurological disorders such as schizophrenia, depression, and anxiety. It has been found to be a potent and selective antagonist of the glycine transporter GlyT1, which plays a crucial role in regulating the levels of glycine in the brain. Glycine is an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various cognitive processes such as learning and memory.